Cas no 845267-57-4 (2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide)

• Product Name: 2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide
• CAS No: 845267-57-4
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• MDL: MFCD11506293
• CID: 1083878
• PubChem ID: 11572738
• Update Time: 2025-04-20

2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(pyrimidin-4-yl)ethanone hydrobromide
• 2-Bromo-1-pyrimidin-4-yl-ethanone
• 2-BROMO-1-PYRIMIDIN-4-YL-ETHANONE HYDROBROMIDE
• 2-bromo-1-pyrimidin-4-ylethanone,hydrobromide
• 2-Bromo-1-(pyrimidin-4-yl)ethanone HBr
• MFCD11506293
• AKOS022182389
• SCHEMBL4772656
• 2-bromo-1-(pyrimidin-4-yl)ethan-1-one hydrobromide
• FT-0713606
• SB38966
• 2-Bromo-1-(pyrimidin-4-yl)ethanonehydrobromide
• DTXSID90468796
• 2-bromo-1-pyrimidin-4-ylethanone;hydrobromide
• CS-W006295
• 845267-57-4
• DB-076056
• 2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide

• MDL： MFCD11506293
• Inchi： 1S/C6H5BrN2O.BrH/c7-3-6(10)5-1-2-8-4-9-5;/h1-2,4H,3H2;1H
• InChI Key： MURXITKQFQHWJW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CN=CN=1)=O.Br

Computed Properties

• Exact Mass: 281.88264g/mol
• Monoisotopic Mass: 279.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 279.9±15.0 °C at 760 mmHg
• Flash Point: 123.1±20.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-1-Pyrimidin-4-Yl-Ethanone Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)